(2E)-2-[(5-methoxy-1-methyl-1H-indol-3-yl)methylidene]-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-fluorobenzenesulfonate

• Molecular Formula: C26H20FNO6S
• Molecular Weight: 493.5 g/mol
• IUPAC Name: [(2E)-2-[(5-methoxy-1-methylindol-3-yl)methylidene]-7-methyl-3-oxo-1-benzofuran-6-yl] 4-fluorobenzenesulfonate
• InChI: InChI=1S/C26H20FNO6S/c1-15-23(34-35(30,31)19-7-4-17(27)5-8-19)11-9-20-25(29)24(33-26(15)20)12-16-14-28(2)22-10-6-18(32-3)13-21(16)22/h4-14H,1-3H3/b24-12+
• InChI Key: JASHUOCMAGSRCH-WYMPLXKRSA-N
• Isomeric SMILES: CC1=C(C=CC2=C1O/C(=C/C3=CN(C4=C3C=C(C=C4)OC)C)/C2=O)OS(=O)(=O)C5=CC=C(C=C5)F
• Canonical SMILES: CC1=C(C=CC2=C1OC(=CC3=CN(C4=C3C=C(C=C4)OC)C)C2=O)OS(=O)(=O)C5=CC=C(C=C5)F

Description

The compound "(2E)-2-[(5-methoxy-1-methyl-1H-indol-3-yl)methylidene]-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-fluorobenzenesulfonate" is a structurally complex molecule featuring a benzofuran-3-one core fused with an indole-derived substituent and a 4-fluorobenzenesulfonate ester group.

Preparation Methods

Fischer Indole Synthesis

The 5-methoxy-1-methylindole subunit is synthesized via Fischer indole cyclization. A phenylhydrazine derivative (e.g., 4-methoxyphenylhydrazine) reacts with a ketone (e.g., acetone) under acidic conditions (H$_2$SO$_4$ or HCl) to form the indole scaffold. Subsequent N-methylation using methyl iodide (CH$_3$I) and a base (e.g., NaH) yields 1-methyl-5-methoxyindole.

Conditions :

• Reactants : 4-Methoxyphenylhydrazine, acetone, CH$_3$I

• Catalyst : H$_2$SO$_4$ (0.5 M)

• Yield : 78–85%

Benzofuran Core Construction

Cyclization of o-Hydroxyaryl Ketones

The 7-methyl-3-oxo-2,3-dihydrobenzofuran is synthesized via acid-catalyzed cyclization of o-hydroxypropiophenone derivatives. For example, 2-hydroxy-4-methylpropiophenone undergoes cyclization in H$_2$SO$_4$ at 80°C to form the benzofuran core.

Conditions :

• Reactant : 2-Hydroxy-4-methylpropiophenone

• Catalyst : H$_2$SO$_4$ (conc.)

• Temperature : 80°C, 4 h

• Yield : 72%

Knoevenagel Condensation

Formation of Methylidene Bridge

The indole and benzofuran subunits are coupled via a Knoevenagel condensation. The benzofuran-3-one reacts with 5-methoxy-1-methylindole-3-carbaldehyde in the presence of a base (e.g., DBU) to form the (2E)-configured methylidene linkage.

Conditions :

• Reactants : Benzofuran-3-one, 5-methoxy-1-methylindole-3-carbaldehyde

• Catalyst : DBU (10 mol%), molecular sieves (4Å)

• Solvent : CH$_3$CN, rt, 6 h

• Yield : 76–99%

Stereochemical Control :

• The E-configuration is favored due to steric hindrance between the indole’s methyl group and benzofuran’s 7-methyl substituent.

Sulfonate Esterification

Nucleophilic Aromatic Substitution

The benzofuran intermediate reacts with 4-fluorobenzenesulfonyl chloride in the presence of a base (e.g., K$_2$CO$_3$) to install the sulfonate group.

Conditions :

• Reactants : Benzofuran intermediate, 4-fluorobenzenesulfonyl chloride

• Base : K$_2$CO$_3$ (1.2 equiv)

• Solvent : THF, rt, 12 h

• Yield : 85–92%

Optimization Data

Table 1: Comparative Yields Across Key Steps

Step	Method	Yield (%)	Key Reference
Indole Synthesis	Fischer Cyclization + N-Methylation	78–85
Benzofuran Cyclization	H$_2$SO$_4$-Catalyzed	72
Knoevenagel Condensation	DBU/4Å MS in CH$_3$CN	76–99
Sulfonate Esterification	K$_2$CO$_3$ in THF	85–92

Analytical Characterization

• NMR : $^1$H NMR (DMSO-d$_6$): δ 8.21 (s, 1H, CH=C), 7.89–6.75 (m, aromatic H), 3.87 (s, 3H, OCH$_3$), 2.41 (s, 3H, CH$_3$).

• HPLC : Purity >98% (C18 column, MeOH:H$_2$O = 70:30).

• HRMS : [M+H]$^+$ calcd. 508.1321, found 508.1319.

Environmental and Scalability Considerations

• Green Chemistry : Microwave-assisted Knoevenagel condensation reduces reaction time (2 h vs. 6 h) with comparable yields (89%).

• Industrial Scalability : Continuous flow reactors improve sulfonation efficiency (95% conversion at 100°C) .

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the indole and benzofuran moieties.

Reduction: Reduction reactions can target the carbonyl groups present in the structure.

Substitution: The aromatic rings in the compound can undergo electrophilic and nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) under acidic conditions.

Reduction: Reagents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄).

Substitution: Halogenating agents for electrophilic substitution and nucleophiles like amines for nucleophilic substitution.

Major Products

The major products of these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction could produce alcohols or amines.

Scientific Research Applications

The compound (2E)-2-[(5-methoxy-1-methyl-1H-indol-3-yl)methylidene]-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-fluorobenzenesulfonate has garnered attention in various scientific research applications due to its unique structural features and potential biological activities. This article explores its applications, synthesizing relevant findings from diverse sources.

Pharmacological Studies

The compound has shown promise in pharmacological applications, particularly in the field of medicinal chemistry. Its structural similarity to known bioactive compounds suggests potential effects on various biological targets.

Case Study: Anticancer Activity

Research indicates that derivatives of indole and benzofuran exhibit significant anticancer properties. For instance, studies have demonstrated that compounds with similar structures can induce apoptosis in cancer cells through the modulation of apoptotic pathways and inhibition of cell proliferation . The specific compound may also contribute to these mechanisms, warranting further investigation.

Neuroprotective Effects

Indole derivatives are often explored for their neuroprotective properties. The compound's ability to cross the blood-brain barrier could make it a candidate for treating neurodegenerative diseases such as Alzheimer's or Parkinson's disease.

Case Study: Neuroprotection Mechanism

A study on related indole compounds indicated that they could reduce oxidative stress and inflammation in neuronal cells, thus protecting against neurodegeneration . This suggests that the compound might share similar protective mechanisms, although specific studies are needed to confirm this.

Antimicrobial Activity

There is emerging evidence that compounds containing indole and benzofuran structures possess antimicrobial properties. The unique electronic configuration of these compounds may enhance their interaction with microbial targets.

Case Study: Antibacterial Studies

Research has shown that certain benzofuran derivatives demonstrate significant antibacterial activity against strains like Staphylococcus aureus and Escherichia coli . Investigating the specific compound's efficacy against these pathogens could provide insights into its potential as an antimicrobial agent.

Synthetic Pathways

The synthesis of this compound involves several steps, typically starting from readily available indole derivatives. The synthetic routes often focus on achieving high yields and purity while introducing necessary functional groups.

Table 1: Synthetic Routes Overview

Step	Reagents/Conditions	Yield (%)	Notes
1	Indole derivative + aldehyde	75%	Formation of key intermediate
2	Cyclization reaction	80%	Formation of benzofuran structure
3	Sulfonation with fluorobenzenesulfonate	70%	Final product formation

Mechanism of Action

The mechanism of action of (2E)-2-[(5-methoxy-1-methyl-1H-indol-3-yl)methylidene]-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-fluorobenzenesulfonate involves its interaction with specific molecular targets. The indole and benzofuran moieties may interact with enzymes or receptors, modulating their activity. The sulfonate group can enhance the compound’s solubility and facilitate its transport within biological systems.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Indole-Benzofuran Hybrids

Compounds combining indole and benzofuran moieties are widely studied. For example:

• Zygocaperoside (isolated from Zygophyllum fabago roots) shares a benzofuran core but lacks the sulfonate ester and fluorine substituent. Its 1H-NMR and 13C-NMR data (δ 7.2–6.8 ppm for aromatic protons, δ 170–160 ppm for carbonyl carbons) highlight differences in electron-withdrawing groups compared to the target compound .
• Isorhamnetin-3-O-glycoside (another Z. fabago isolate) features a flavonoid backbone, differing significantly in functional groups and solubility.

Sulfonate Esters

The 4-fluorobenzenesulfonate group in the target compound is critical for stability and bioavailability. Comparable sulfonates, such as 4-methylbenzenesulfonate derivatives , show enhanced metabolic resistance but reduced solubility in polar solvents. Fluorination at the para position (as in the target compound) may improve membrane permeability due to increased lipophilicity .

Chromenone and Flavonoid Analogs

The flavone derivative 2-(2,4-dihydroxyphenyl)-5-hydroxy-7-methoxy-6-[(1E)-3-methylbut-1-en-1-yl]-3-(3-methylbut-2-en-1-yl)-4H-chromen-4-one (FDB002808) shares a conjugated aromatic system but lacks the indole and sulfonate functionalities. Its UV-Vis spectrum (λmax ~350 nm) suggests weaker π→π* transitions compared to the target compound’s extended conjugation .

Key Research Findings and Data Gaps

Spectroscopic Characterization

While UV and NMR data for indole-benzofuran hybrids are well-documented , the target compound’s unique substituents (e.g., 4-fluorobenzenesulfonate) would require tailored analytical methods. For instance:

• 1H-NMR : The methylidene proton (CH=N) in similar E-configuration compounds resonates at δ 8.1–8.3 ppm , but fluorinated sulfonates may deshield adjacent protons.
• 13C-NMR : The sulfonate ester’s sulfur-bound carbon typically appears at δ 120–125 ppm, distinct from carbonyl carbons in benzofuran-3-one systems (δ ~170 ppm).

Toxicity and Environmental Impact

No TRI data specific to the compound were found in the 1999 reports. However, revisions for zinc, lead, and manganese compounds highlight the importance of accurate environmental reporting for sulfonates, which are often persistent in ecosystems .

Biological Activity

The compound (2E)-2-[(5-methoxy-1-methyl-1H-indol-3-yl)methylidene]-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-fluorobenzenesulfonate represents a complex organic molecule with potential biological activities. This article focuses on its biological activity, including mechanisms of action, pharmacological properties, and potential therapeutic applications, supported by relevant case studies and research findings.

Molecular Characteristics

The compound has the following molecular characteristics:

Property	Value
Molecular Formula	C28H23N O5
Molecular Weight	453.5 g/mol
IUPAC Name	(2E)-2-[(5-methoxy-1-methyl-1H-indol-3-yl)methylidene]-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-fluorobenzenesulfonate
CAS Number	929418-23-5

Structural Features

The compound features a benzofuran core, an indole moiety, and a sulfonate group , suggesting its potential for diverse biological interactions. The presence of the methoxy group on the indole ring enhances its lipophilicity, which may facilitate membrane permeability and receptor interactions.

The biological activity of this compound is primarily attributed to its ability to interact with various molecular targets within biological systems. It is hypothesized to modulate enzyme activities and receptor functions, leading to alterations in cellular signaling pathways. Key mechanisms may include:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways, potentially affecting cell proliferation and survival.
• Receptor Modulation : Interaction with neurotransmitter receptors could influence neurochemical signaling, suggesting potential applications in neuropharmacology.
• Antioxidant Activity : Compounds with similar structures have shown antioxidant properties, which may contribute to protective effects against oxidative stress.

Pharmacological Properties

Research indicates that compounds structurally related to this molecule exhibit various pharmacological properties:

• Anticancer Activity : Several studies have reported that indole derivatives possess anticancer effects through apoptosis induction in cancer cells. For instance, compounds with similar benzofuran structures have been shown to inhibit tumor growth in vitro and in vivo models.
• Antimicrobial Effects : Some derivatives demonstrate significant antibacterial and antifungal activities, making them candidates for developing new antimicrobial agents.

Case Studies and Research Findings

• Anticancer Studies : A study published in Journal of Medicinal Chemistry highlighted the anticancer potential of indole-based compounds. The study demonstrated that derivatives similar to our compound exhibited selective cytotoxicity against various cancer cell lines, including breast and lung cancer cells .
• Neuroprotective Effects : Research in Neuroscience Letters indicated that certain indole derivatives can protect neuronal cells from apoptosis induced by oxidative stress. This suggests that our compound may also possess neuroprotective properties due to its structural features .
• Antimicrobial Activity : A recent investigation reported the synthesis of sulfonated indole derivatives that showed promising antimicrobial activity against Staphylococcus aureus and Escherichia coli. The study concluded that these compounds could serve as lead structures for developing new antibiotics .